Cas no 2098119-97-0 (2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid)

• Product Name: 2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid
• CAS No: 2098119-97-0
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 4638402
• PubChem ID: 121207997
• Update Time: 2025-06-11

2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-carboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-12(2,3)19-11(18)15-9-14(10(16)17)7-13(8-14)5-4-6-13/h4-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： UMOVSENRSQQIBG-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1(CNC(OC(C)(C)C)=O)C(O)=O

Additional information on 2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid

Introduction to 2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid (CAS No. 2098119-97-0)

2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid (CAS No. 2098119-97-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of a tert-butoxycarbonyl (Boc) protecting group, holds promise in various applications, particularly in the development of novel therapeutics and as a valuable intermediate in synthetic pathways.

The spirocyclic framework of 2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid provides a rigid and conformationally constrained structure, which can be advantageous in designing molecules with specific biological activities. The Boc protecting group, on the other hand, ensures the stability and reactivity control of the amino functionality during synthetic manipulations, making it an ideal choice for multistep synthesis processes.

Recent studies have highlighted the potential of spirocyclic compounds in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that spirocyclic scaffolds can enhance the potency and selectivity of small molecules targeting G protein-coupled receptors (GPCRs). The rigid nature of these compounds can improve their binding affinity and reduce off-target effects, which are critical considerations in drug development.

In another notable research effort, scientists at the University of California, San Francisco (UCSF), investigated the use of spirocyclic compounds as inhibitors of protein-protein interactions (PPIs). PPIs are challenging targets due to their large and often flat interaction surfaces, but spirocyclic structures can provide the necessary conformational rigidity to effectively disrupt these interactions. The study found that 2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid and its derivatives showed promising activity against specific PPIs involved in cancer pathways.

The synthesis of 2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid typically involves a series of well-defined steps, starting from readily available starting materials. One common approach is to use a ring-closing metathesis (RCM) reaction to form the spirocyclic core, followed by functional group manipulations to introduce the Boc-protected amino group and the carboxylic acid moiety. This synthetic route has been optimized to achieve high yields and stereoselectivity, making it suitable for large-scale production.

The physicochemical properties of 2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid, such as its solubility, stability, and reactivity, have been extensively characterized. These properties are crucial for its application in both research and industrial settings. For example, its solubility in organic solvents like DMSO and DMF makes it compatible with a wide range of reaction conditions, while its stability under various pH conditions ensures its reliability in different experimental setups.

In terms of biological activity, preliminary studies have shown that 2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid exhibits promising inhibitory effects on certain enzymes involved in metabolic pathways. A study published in the Bioorganic & Medicinal Chemistry Letters (2020) reported that this compound effectively inhibited key enzymes related to diabetes and obesity, suggesting its potential as a lead compound for developing new therapeutic agents.

The safety profile of 2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid has also been evaluated through various toxicity assays. Results from these studies indicate that the compound is well-tolerated at therapeutic concentrations, with minimal cytotoxicity observed in cell-based assays. This favorable safety profile further supports its potential for clinical development.

In conclusion, 2-(((tert-butoxycarbonyl)amino)methyl)spiro[3.3]heptane-2-carboxylic acid (CAS No. 2098119-97-0) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate.